molecular formula C11H9ClOS B8728945 2-[(4-Chlorophenoxy)methyl]thiophene CAS No. 90703-58-5

2-[(4-Chlorophenoxy)methyl]thiophene

Cat. No. B8728945
CAS RN: 90703-58-5
M. Wt: 224.71 g/mol
InChI Key: VCRBMVMTDAJBFI-UHFFFAOYSA-N
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Description

2-[(4-Chlorophenoxy)methyl]thiophene is a useful research compound. Its molecular formula is C11H9ClOS and its molecular weight is 224.71 g/mol. The purity is usually 95%.
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properties

CAS RN

90703-58-5

Molecular Formula

C11H9ClOS

Molecular Weight

224.71 g/mol

IUPAC Name

2-[(4-chlorophenoxy)methyl]thiophene

InChI

InChI=1S/C11H9ClOS/c12-9-3-5-10(6-4-9)13-8-11-2-1-7-14-11/h1-7H,8H2

InChI Key

VCRBMVMTDAJBFI-UHFFFAOYSA-N

Canonical SMILES

C1=CSC(=C1)COC2=CC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 51.75 g (0.29 m) of 2-bromomethylthiophene and 38.6 g (0.3 m) of 4-chlorophenol in 400 ml of acetonitrile was added, all at once, 38.6 g of powdered potassium carbonate. The resulting mixture was stirred and heated at reflux for one (1) hour. The solvent was removed by evaporation under reduced pressure and 400 ml of water was added to the residue. The resulting aqueous mixture was extracted three times with 200 ml portions of ether. The organic extracts were combined and then washed sequentially with 50 ml of a 10 percent sodium hydroxide solution, 300 ml of water and 300 ml of a saturated sodium chloride solution. The extracts were dried over magnesium sulfate and the solvent removed by evaporation under reduced pressure. The residue was an orange oil which slowly solidified upon standing. Distillation of the residue gave a main fraction boiling at 96°-100° C. at 0.01 millimeter of mercury. The crude product slowly crystallized and was purified by recrystallization from hexane. The (4-chlorophenoxy)methylthiopene product, a white solid, was recovered in a yield of 41 g (63 percent of theoretical) and melted at 45°-47° C.
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